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Compound of Interest

Compound Name: Cobalt hydrate

Cat. No.: B8597605

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the gravimetric analysis of a cobalt
hydrate to determine its empirical formula. The methodology is grounded in fundamental
chemical principles and is widely applicable in research and quality control settings.

Introduction

Hydrates are inorganic salts that have a specific number of water molecules incorporated into
their crystal lattice structure. The number of water molecules is a fixed ratio to the salt, known
as the water of crystallization. Determining the precise formula of a hydrate, represented as
Salt-xH20, is crucial for accurate stoichiometric calculations in chemical reactions, formulation
development, and quality assurance of raw materials.[1][2][3] This protocol outlines the
gravimetric analysis method for a cobalt(ll) chloride hydrate, a common laboratory experiment
that demonstrates this principle.[4][5] The process involves heating the hydrate to drive off the
water molecules, leaving the anhydrous salt.[6][7] By measuring the mass of the sample before
and after heating, the mass of the water lost can be determined, which then allows for the
calculation of the mole ratio of water to the anhydrous salt.[8][9]

Principle of the Method

The determination of the formula of a cobalt hydrate is based on the principle of gravimetric
analysis.[10][11][12] When a hydrated salt is heated, the weak bonds holding the water
molecules within the crystal lattice are broken, and the water evaporates as steam.[1][3] The
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remaining solid is the anhydrous form of the salt. The fundamental reaction can be represented
as:

CoCl2:xH20(s) — CoClz(s) + xH20(g)[13]

By carefully measuring the initial mass of the hydrated cobalt chloride and the final mass of the
anhydrous cobalt chloride, the mass of the water of hydration can be calculated by subtraction.
[4][8] These masses are then converted to moles using their respective molar masses. The
ratio of the moles of water to the moles of anhydrous cobalt chloride gives the value of 'x' in the
hydrate's formula.[9][14]

Materials and Equipment

o Cobalt(ll) chloride hydrate (Sample of unknown formula)
e Crucible and lid

e Bunsen burner or heating mantle

e Tripod stand and clay triangle

e Analytical balance (accurate to at least 0.001 g)

» Tongs

» Desiccator

e Spatula

» Safety goggles, lab coat, and gloves[15][16][17]

Experimental Protocol

4.1. Preparation of the Crucible
e Thoroughly clean and dry a crucible and its lid.

e Place the crucible and lid on a clay triangle supported by a tripod.
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o Heat the crucible and lid with a Bunsen burner, gently at first, then strongly for about 5
minutes to ensure all moisture is removed.[10]

e Using tongs, transfer the hot crucible and lid to a desiccator to cool to room temperature.
This prevents the absorption of atmospheric moisture.

e Once cooled, weigh the empty crucible and lid on an analytical balance. Record this mass.

* Repeat the heating, cooling, and weighing process until a constant mass is achieved (two
consecutive readings within £0.002 g).[11]

4.2. Dehydration of the Cobalt Hydrate

o Add approximately 2-3 grams of the cobalt(ll) chloride hydrate crystals to the pre-weighed
crucible.

e Weigh the crucible, lid, and hydrate sample accurately and record the total mass.[4]

» Place the crucible with the sample and a slightly ajar lid on the clay triangle. The lid should
be tilted to allow water vapor to escape.[10]

e Begin heating gently to avoid spattering of the crystals. A noticeable color change from a
reddish-pink to blue should be observed as the water is driven off.[4][5][18]

 Increase the heat and continue heating for 10-15 minutes to ensure all the water of hydration
has been removed.

o Turn off the Bunsen burner and, using tongs, carefully place the lid completely on the
crucible.

» Transfer the crucible and its contents to a desiccator to cool to room temperature.

e Once cooled, weigh the crucible, lid, and the anhydrous cobalt chloride. Record this mass.

e To ensure complete dehydration, reheat the sample for another 5 minutes, cool in a
desiccator, and reweigh. Repeat this process until a constant mass is obtained.[4][11]

4.3. Safety Precautions[15][16][17][19]
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» Always wear safety goggles, a lab coat, and appropriate gloves when handling chemicals.

[15][16]

o Cobalt(ll) chloride is harmful if swallowed and may cause an allergic skin reaction. Avoid

breathing in the dust.[19][20]

 All heating should be performed in a well-ventilated area or under a fume hood.[16][17]

e Use tongs to handle hot crucibles and apparatus to prevent burns.

» Dispose of the chemical waste according to institutional and local regulations.[16]

Data Presentation

The following tables summarize the quantitative data that should be collected during the

experiment.

Table 1: Mass Measurements

Measurement Mass (g)
Mass of empty crucible and lid (after heating) 25.452
Mass of crucible, lid, and cobalt hydrate 28.475
Mass of crucible, lid, and anhydrous cobalt
27.185
chloride (1st heating)
Mass of crucible, lid, and anhydrous cobalt
. _ 27.183
chloride (2nd heating)
Mass of crucible, lid, and anhydrous cobalt
27.183
chloride (constant mass)
Table 2: Calculated Masses and Moles
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Parameter Value

Mass of cobalt hydrate 3.023 g
Mass of anhydrous cobalt chloride (CoClz) 1.731g
Mass of water lost (H20) 1.292 g
Molar Mass of CoCl2 129.83 g/mol
Molar Mass of H20 18.02 g/mol
Moles of anhydrous CoCl2 0.0133 mol
Moles of H20 0.0717 mol
Ratio of moles of H20 to moles of CoCl2 5.39

Whole number ratio ('x") 6

Calculations

The following steps outline the calculations required to determine the formula of the cobalt
hydrate.[4][8]

Determine the mass of the hydrated cobalt chloride: (Mass of crucible, lid, and hydrate) -
(Mass of empty crucible and lid) Example: 28.475 g - 25.452 g = 3.023 g

Determine the mass of the anhydrous cobalt chloride: (Mass of crucible, lid, and anhydrous
salt) - (Mass of empty crucible and lid) Example: 27.183 g - 25.452 g =1.731¢g

Determine the mass of the water lost: (Mass of hydrated cobalt chloride) - (Mass of
anhydrous cobalt chloride) Example: 3.023 g-1.7319g=1.292 g

Convert the mass of the anhydrous cobalt chloride to moles: Moles of CoClz = Mass of CoClz
/ Molar mass of CoClz Example: 1.731 g / 129.83 g/mol = 0.0133 mol

Convert the mass of water to moles: Moles of H20 = Mass of H20 / Molar mass of H20
Example: 1.292 g / 18.02 g/mol = 0.0717 mol
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o Determine the mole ratio of water to anhydrous cobalt chloride: Ratio = Moles of H20 / Moles
of CoClz Example: 0.0717 mol / 0.0133 mol = 5.39

o Determine the whole number ratio (x): Round the calculated ratio to the nearest whole
number. Example: 5.39 = 6

o Write the empirical formula of the hydrate: The formula is CoCl2-6H20.[21][22]

Visualizations
The following diagrams illustrate the experimental workflow and the logical steps for
calculation.

Clean & Dry Crucible H Heat to Redness ‘—»‘ Cool in Desiccator }—»‘ Weigh to Constant Mass }—»‘ Add Hydrate Sample ‘—»‘ Weigh Hydrate }—»‘ Heat Gently, then Strongly ‘——{ Cool in Desiccator }—»‘ Weigh Anhydrous Salt }—»‘ Repeat Heating & Weighing

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric analysis of a cobalt hydrate.
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Caption: Logical flow for calculating the empirical formula of the hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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